![molecular formula C15H13BrClNO3 B4613872 5-bromo-2-chloro-N-(3,5-dimethoxyphenyl)benzamide](/img/structure/B4613872.png)
5-bromo-2-chloro-N-(3,5-dimethoxyphenyl)benzamide
Overview
Description
5-bromo-2-chloro-N-(3,5-dimethoxyphenyl)benzamide is a useful research compound. Its molecular formula is C15H13BrClNO3 and its molecular weight is 370.62 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 368.97673 g/mol and the complexity rating of the compound is 346. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Radiolabeling for Receptor Studies
The synthesis of endo-5-chloro-2,3-dihydro-2,2-dimethyl-N-(8-methyl-8-azabicyclo-[3.2.1]-oct-3-yl-7-benzofurancarboxamide-[carbonyl-14C] demonstrates the use of radiolabeling techniques in studying receptor antagonists. The process involved the reaction of 5-chloro-7-bromo-2,3-dihydro-2,2-dimethylbenzofuran with K14CN/CuCN as a key step, showcasing the application of radiolabeled compounds in medical research (O’Bannon & Wheeler, 1991).
Heterocyclic Compound Synthesis
The reaction between 5-diethylamino-2-nitrosophenol and 2-butynyl bromide led to the formation of a new heterocyclic compound comprising benzoxazole and benzoxazine rings. This study illustrates the unexpected reactivity of o-nitrosophenol with RCH(2)Br and its application in synthesizing complex heterocyclic structures for potential use in pharmaceuticals (Yao & Huang, 2010).
Benzothiazepine Derivatives
The synthesis and spectroscopic investigations of 1,4-benzothiazepine derivatives from sodium 3,4-dimethoxythiophenolate and 2-bromoethylamine have potential applications in medicinal chemistry. These compounds offer insights into the development of new therapeutic agents based on benzothiazepine structures (Szabo et al., 1987).
Novel FGFR1 Inhibitors for NSCLC
A series of 4-bromo-N-(3,5-dimethoxyphenyl)benzamide derivatives were designed and synthesized as novel FGFR1 inhibitors, showing promise in treating non-small cell lung cancer (NSCLC). One compound, in particular, demonstrated significant inhibition of NSCLC cell lines with FGFR1 amplification, indicating the potential of these derivatives in cancer therapy (Xie et al., 2018).
Properties
IUPAC Name |
5-bromo-2-chloro-N-(3,5-dimethoxyphenyl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13BrClNO3/c1-20-11-6-10(7-12(8-11)21-2)18-15(19)13-5-9(16)3-4-14(13)17/h3-8H,1-2H3,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVMMCBVDOOIQEX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)NC(=O)C2=C(C=CC(=C2)Br)Cl)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13BrClNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.62 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
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